Cas no 294651-50-6 (2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

• Product Name: 2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• CAS No: 294651-50-6
• MF: C₁₆H₁₃BrN₂OS
• MW: 361.256221532822
• CID: 6294964
• PubChem ID: 135403205
• Update Time: 2025-08-05

2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• 2-((5-Bromo-2-hydroxybenzylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
• AKOS000612414
• DTXSID20416285
• 2-((5-BR-2-HO-BENZYLIDENE)-AMINO)-4,5,6,7-4H-BENZO(B)THIOPHENE-3-CARBONITRILE
• 2-[(E)-[(5-BROMO-2-HYDROXYPHENYL)METHYLIDENE]AMINO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBONITRILE
• BAS 00457730
• 294651-50-6
• (E)-2-((5-bromo-2-hydroxybenzylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
• 2-[(5-bromo-2-hydroxybenzylidene)amino]-4,5,6,7-tetrahydro-1-benzo[b]thiophene-3-carbonitrile
• 5301-99-5
• F0016-0372

• Inchi： 1S/C16H13BrN2OS/c17-11-5-6-14(20)10(7-11)9-19-16-13(8-18)12-3-1-2-4-15(12)21-16/h5-7,9,20H,1-4H2/b19-9+
• InChI Key： RFMGJGDIWVAVCP-DJKKODMXSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=N/C1=C(C#N)C2=C(CCCC2)S1)O

Computed Properties

• Exact Mass: 359.99320g/mol
• Monoisotopic Mass: 359.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.6Ų

Additional information on 2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile: A Promising Compound in Medicinal Chemistry

2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 294651-50-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of 2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile is characterized by a benzothiophene core linked to a substituted phenyl group through a methyleneimine bridge. The presence of the bromine atom and the hydroxyl group on the phenyl ring adds to the compound's complexity and contributes to its pharmacological profile. The nitrile group at the 3-position of the benzothiophene ring further enhances its reactivity and potential for forming bioactive derivatives.

Recent studies have highlighted the potential of 2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cells suggests that this compound could be a valuable lead for developing novel anticancer agents with reduced side effects.

The neuroprotective potential of 2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile has also been explored. A study published in the Journal of Neurochemistry reported that this compound effectively protects neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that this compound could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile have been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, making it a promising candidate for further drug development. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic index.

In conclusion, 2-(E)-(5-bromo-2-hydroxyphenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 294651-50-6) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, paving the way for its potential use in treating various diseases.